Cas no 1318158-89-2 (Cardenolide B-1)

• Product Name: Cardenolide B-1
• CAS No: 1318158-89-2
• MF: C₃₀H₄₄O₈
• MW: 532.665570259094
• CID: 837688
• PubChem ID: 46872929
• Update Time: 2025-04-19

Cardenolide B-1 Chemical and Physical Properties

Names and Identifiers

• Cardenolide B-1
• (3beta,5beta)-3-[(6-deoxy-3-O-methyl-beta-D-galactopyranosyl)oxy]-8,14-epoxycard-20(22)-enolide
• [ "" ]
• Cardenolide B1
• 9140AF
• 3-((1S,3R,6R,7R,10R,11S,14S,16R)-14-((2R,3R,4S,5S,6R)-3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl)oxy-7,11-dimethyl-2-oxapentacyclo(8.8.0.01,3.03,7.011,16)octadecan-6-yl)-2H-furan-5-one
• FS-9375
• 3-[(1S,3R,6R,7R,10R,11S,14S,16R)-14-[(2R,3R,4S,5S,6R)-3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl]oxy-7,11-dimethyl-2-oxapentacyclo[8.8.0.01,3.03,7.011,16]octadecan-6-yl]-2H-furan-5-one
• AKOS032961839
• 1318158-89-2

• Inchi： 1S/C30H44O8/c1-16-23(32)25(34-4)24(33)26(36-16)37-19-6-9-27(2)18(14-19)5-11-29-21(27)8-10-28(3)20(7-12-30(28,29)38-29)17-13-22(31)35-15-17/h13,16,18-21,23-26,32-33H,5-12,14-15H2,1-4H3
• InChI Key： ZIZPCWNXFYPMNP-UHFFFAOYSA-N
• SMILES： COC1C(O)C(OC2CC3CCC45C(C3(C)CC2)CCC2(C4(CCC2C2COC(=O)C=2)O5)C)OC(C)C1O

Computed Properties

• Exact Mass: 532.30400
• Monoisotopic Mass: 532.30361836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 4
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107
• XLogP3: 2.2

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 703.7±60.0 °C at 760 mmHg
• Flash Point: 228.2±26.4 °C
• PSA: 106.98000
• LogP: 3.27070
• Vapor Pressure: 0.0±5.1 mmHg at 25°C

Cardenolide B-1 Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Cardenolides and derivatives